![molecular formula C15H17N3O2 B2438165 4-propionyl-N-[2-(2-pyridinyl)ethyl]-1H-pyrrole-2-carboxamide CAS No. 478259-53-9](/img/structure/B2438165.png)
4-propionyl-N-[2-(2-pyridinyl)ethyl]-1H-pyrrole-2-carboxamide
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Description
The compound “4-propionyl-N-[2-(2-pyridinyl)ethyl]-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Attached to this ring is a propionyl group (a three-carbon chain ending in a carbonyl group) and a carboxamide group (a carbonyl group attached to a nitrogen). The nitrogen in the carboxamide group is further attached to an ethyl group (a two-carbon chain) and a pyridinyl group (a six-membered aromatic ring with two nitrogen atoms) .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrrole and pyridine rings are aromatic, meaning they have a special stability due to delocalized electrons. The propionyl and ethyl groups are aliphatic, meaning they are part of non-aromatic carbon chains .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure and the functional groups it contains. For example, the presence of the polar amide group might make this compound somewhat soluble in water, while the nonpolar propionyl and ethyl groups might make it soluble in organic solvents .Scientific Research Applications
Microwave-Assisted Synthesis
In the field of heterocyclic chemistry, microwave-assisted synthesis methods are explored for compounds like 4-propionyl-N-[2-(2-pyridinyl)ethyl]-1H-pyrrole-2-carboxamide. This approach aims to enhance the efficiency of the synthesis process and improve yields, as demonstrated by Milosevic et al. (2015) in the synthesis of related compounds (Milosevic et al., 2015).
Ring-Opening Transformations
The study of ring-opening reactions is significant for modifying the structure of compounds like this compound. Valiullina et al. (2020) investigated the reaction of pyrrole derivatives leading to the formation of pyrrolidine derivatives, which is relevant for the structural modification of such compounds (Valiullina et al., 2020).
Antimicrobial Applications
The design and synthesis of pyrrole derivatives, including those structurally similar to this compound, have been explored for potential antimicrobial applications. This includes the synthesis of pyrrole-3-carboxamides and their evaluation as antimicrobial agents, as discussed in research focusing on new antimicrobial agents (Biointerface Research in Applied Chemistry, 2020).
Chiral Conducting Polymers
The synthesis of optically active pyrrole monomers, including those structurally related to this compound, has been explored for the creation of chiral conducting polymers. These polymers' electrical and spectroscopic properties are of interest in the field of materials science (Chen et al., 1997).
Cyclization to Form Heterocycles
The exploration of cyclization reactions is important for generating diverse heterocyclic compounds, including those related to this compound. Studies by Calvo et al. (2002) and others have focused on forming dihydropyrrolizines and other heterocycles from related pyrrole derivatives, contributing to the diversity of heterocyclic chemistry (Calvo et al., 2002).
properties
IUPAC Name |
4-propanoyl-N-(2-pyridin-2-ylethyl)-1H-pyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-2-14(19)11-9-13(18-10-11)15(20)17-8-6-12-5-3-4-7-16-12/h3-5,7,9-10,18H,2,6,8H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPSIAQWVTHFMGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CNC(=C1)C(=O)NCCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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